Cas no 1523473-56-4 (4-(1,1-difluoro-2-hydroxypropan-2-yl)phenol)

• Product Name: 4-(1,1-difluoro-2-hydroxypropan-2-yl)phenol
• CAS No: 1523473-56-4
• MF: C₉H₁₀F₂O₂
• MW: 188.171309947968
• CID: 5959368
• PubChem ID: 80604767
• Update Time: 2025-05-25

4-(1,1-difluoro-2-hydroxypropan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(1,1-difluoro-2-hydroxypropan-2-yl)phenol
• EN300-3202439
• AKOS019171237
• 1523473-56-4

• Inchi： 1S/C9H10F2O2/c1-9(13,8(10)11)6-2-4-7(12)5-3-6/h2-5,8,12-13H,1H3
• InChI Key： KHWINJUARQEPRG-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1C=CC(=CC=1)O)O)F

Computed Properties

• Exact Mass: 188.06488588g/mol
• Monoisotopic Mass: 188.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-(1,1-difluoro-2-hydroxypropan-2-yl)phenol

Recent Advances in the Study of 4-(1,1-Difluoro-2-hydroxypropan-2-yl)phenol (CAS: 1523473-56-4)

The compound 4-(1,1-difluoro-2-hydroxypropan-2-yl)phenol (CAS: 1523473-56-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluorinated hydroxypropylphenol structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for 4-(1,1-difluoro-2-hydroxypropan-2-yl)phenol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that utilizes a palladium-catalyzed cross-coupling reaction. This approach not only improves the efficiency of production but also reduces the environmental impact compared to traditional methods. The study highlights the importance of this compound as a building block for more complex pharmaceutical agents.

In terms of pharmacological applications, recent investigations have explored the anti-inflammatory and antioxidant properties of 4-(1,1-difluoro-2-hydroxypropan-2-yl)phenol. A preclinical study conducted by researchers at the University of Cambridge demonstrated its efficacy in reducing oxidative stress in neuronal cells, suggesting potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to modulate reactive oxygen species (ROS) levels was particularly noteworthy, as it exhibited a dual role in both scavenging free radicals and enhancing endogenous antioxidant defenses.

Another significant development is the exploration of this compound's role in cancer therapy. A 2024 study in Cancer Research reported that 4-(1,1-difluoro-2-hydroxypropan-2-yl)phenol could inhibit the proliferation of certain cancer cell lines by targeting the PI3K/AKT/mTOR signaling pathway. The study provided mechanistic insights into how the compound induces apoptosis and autophagy in cancer cells, offering a potential avenue for the development of new anticancer drugs. These findings are particularly relevant given the ongoing need for therapies with fewer side effects and higher specificity.

Despite these promising results, challenges remain in the clinical translation of 4-(1,1-difluoro-2-hydroxypropan-2-yl)phenol. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Current efforts are focused on structural modifications and formulation strategies to enhance its pharmacokinetic profile. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound into viable therapeutic agents.

In conclusion, 4-(1,1-difluoro-2-hydroxypropan-2-yl)phenol (CAS: 1523473-56-4) represents a versatile and promising molecule in chemical biology and drug discovery. Its diverse pharmacological properties and potential applications in treating various diseases underscore the importance of continued research. As synthetic methods improve and mechanistic studies deepen, this compound is poised to make significant contributions to the pharmaceutical industry and patient care.